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Compound of Interest

Compound Name: Piconol

Cat. No.: B130429 Get Quote

Essential Safety and Handling Guide for Piconol
This guide provides immediate safety, handling, and disposal protocols for laboratory

professionals working with Piconol.

Important Clarification: The term "Piconol" can refer to two distinct substances:

Ibuprofen Piconol: A non-steroidal anti-inflammatory agent.

2-Pyridinemethanol (also known as Piconol): A pyridyl alcohol.

This guide will focus on Ibuprofen Piconol, with a brief safety summary for 2-Pyridinemethanol

provided for clarity. It is crucial to verify the specific chemical you are handling by checking the

CAS number on your container against the information in the Safety Data Sheet (SDS).

Ibuprofen Piconol: Safety and Handling
Due to conflicting Safety Data Sheet (SDS) classifications, with some labeling it as non-

hazardous and others indicating risks, it is prudent to handle Ibuprofen Piconol as a hazardous

chemical to ensure the highest level of safety.[1] Potential hazards include acute oral toxicity,

skin and eye irritation, and respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
When handling Ibuprofen Piconol, the following personal protective equipment is mandatory:
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be equipped with side-

shields.

Hand Protection Protective Gloves Chemically resistant gloves.

Body Protection Lab Coat/Clothing
Impervious clothing to prevent

skin contact.

Respiratory Respirator

A suitable respirator should be

used, especially when

generating dust or aerosols.

This data is synthesized from multiple Safety Data Sheets.

Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls and Preparation:

Work in a well-ventilated area.[2][3] The use of a chemical fume hood is recommended.

Ensure an accessible safety shower and eye wash station are nearby.[2][3]

Avoid the formation of dust and aerosols.[2][3]

2. Handling:

Avoid all contact with eyes and skin.[2][3]

Do not inhale dust, fumes, or vapors.[2]

Wash hands thoroughly after handling the substance.[2]

Do not eat, drink, or smoke in the work area.[2]

3. Storage:

Keep the container tightly sealed.[2][3]
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Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[2][3]

Recommended storage for the pure form is -20°C for up to 3 years.[2]

4. In Case of a Spill:

Evacuate personnel to a safe area.

Wear full personal protective equipment, including respiratory protection.[2][3]

Prevent further leakage if it is safe to do so. Keep the substance away from drains and water

courses.[2][3]

For liquid spills, absorb with a non-combustible material like diatomite or universal binders.[2]

[3]

Decontaminate surfaces by scrubbing with alcohol.[2][3]

Collect all contaminated materials into a suitable container for disposal.[2][3]

Disposal Plan
All Ibuprofen Piconol waste, including contaminated labware, should be treated as hazardous.

[1]

1. Waste Collection:

Use a designated and clearly labeled hazardous waste container that is chemically

compatible.[1]

Do not mix Ibuprofen Piconol waste with other waste streams unless approved by your

institution's Environmental Health and Safety (EHS) department.[1]

Do not fill the container beyond 90% capacity.[1]

2. Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Ibuprofen Piconol,"
and any other chemicals present with their approximate concentrations.[1]
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3. Storage and Disposal:

Store the sealed waste container in a designated satellite accumulation area.[1]

Dispose of the contents and the container in accordance with all local, state, and federal

regulations.[2][3]

Chemical and Physical Properties
Property Value

Molecular Formula C₁₉H₂₃NO₂

Molecular Weight 297.4 g/mol [1]

CAS Number 64622-45-3[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[2][3]

Storage Temperature +4°C[1] or -20°C[2]

Safe Handling Workflow for Ibuprofen Piconol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ibuprofen_Piconol_in_a_Laboratory_Setting.pdf
https://file.medchemexpress.com/batch_PDF/HY-101482/Ibuprofen-piconol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101482R/Ibuprofen-piconol-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ibuprofen_Piconol_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ibuprofen_Piconol_in_a_Laboratory_Setting.pdf
https://file.medchemexpress.com/batch_PDF/HY-101482/Ibuprofen-piconol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101482R/Ibuprofen-piconol-Standard-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Ibuprofen_Piconol_in_a_Laboratory_Setting.pdf
https://file.medchemexpress.com/batch_PDF/HY-101482/Ibuprofen-piconol-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b130429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
- Confirm substance (CAS: 64622-45-3)

- Work in well-ventilated area (fume hood)
- Verify safety shower/eyewash access

Don PPE
- Safety Goggles with side-shields

- Chemical-resistant gloves
- Impervious lab coat

Before handling

Handling
- Avoid contact and inhalation

- Prevent dust/aerosol formation
- No eating, drinking, or smoking

Proceed with experiment

Storage
- Tightly sealed container

- Cool, well-ventilated area
- Away from incompatibles (strong acids/bases, oxidizers)

Post-experiment

Spill Response
- Evacuate and wear full PPE

- Contain and absorb with inert material
- Decontaminate area

- Collect waste

If spill occurs

Disposal
- Treat as hazardous waste

- Use designated, labeled container
- Do not mix with other waste streams
- Follow institutional/local regulations

For waste/expired material

End of Process

If no waste

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ibuprofen Piconol.
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2-Pyridinemethanol (Piconol): Brief Safety Summary
For your reference, if you are handling 2-Pyridinemethanol (CAS: 586-98-1), it is also

considered hazardous.

Hazards: Harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation.[4]

Precautions: Wash hands thoroughly after handling, wear protective gloves and eye/face

protection, and use only in a well-ventilated area.[4]

Incompatibilities: Strong oxidizing agents, acids, and isocyanates.[5]

Storage: Store in a cool, dry place in a tightly sealed, light-resistant container, ideally under

an inert atmosphere.[5]

Always refer to the specific Safety Data Sheet for the chemical you are using before beginning

any laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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